Cas no 2089292-47-5 (3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one)

• Product Name: 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one
• CAS No: 2089292-47-5
• MF: C₅H₄BrClN₂O
• MW: 223.455059051514
• CID: 6794187
• PubChem ID: 121231996
• Update Time: 2025-06-11

3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• SY341826
• 2089292-47-5
• 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one

• Inchi： 1S/C5H4BrClN2O/c1-9-2-3(7)8-4(6)5(9)10/h2H,1H3
• InChI Key： QVFVPJYTCDGJJS-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C=C(N=1)Cl)=O

Computed Properties

• Exact Mass: 221.91955g/mol
• Monoisotopic Mass: 221.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one

Professional Introduction to 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one (CAS No. 2089292-47-5)

3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound, with the molecular formula C₅H₄BrClN₂O, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and chloro substituents on the pyrazine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a pyrazinone core, which is a derivative of pyrazine, featuring an oxygen atom at the 2-position. The 3-bromo and 5-chloro substituents introduce electrophilic centers, facilitating various chemical transformations such as nucleophilic substitution reactions. Additionally, the 1-methyl group at the 1-position contributes to the compound's stability and influences its electronic properties. These structural features make 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one a versatile building block for designing novel pharmacophores.

In recent years, the compound has been extensively studied for its pharmacological potential. Research has highlighted its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas. One notable application is in the development of antimicrobial agents, where the bromo and chloro groups serve as handles for further functionalization to enhance binding affinity to bacterial enzymes. Furthermore, studies have explored its utility in creating anticancer compounds, leveraging its ability to interfere with DNA replication and transcription in tumor cells.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one. Molecular modeling studies indicate that the compound exhibits significant electrophilic character, particularly at the positions of bromine and chlorine substitution. This property has been exploited in designing catalytic systems for asymmetric synthesis, where the compound acts as a ligand or intermediate in transition metal-catalyzed reactions.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug discovery. Researchers have synthesized derivatives of 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one with modified substituents to improve pharmacokinetic profiles and target specificity. For instance, modifications at the 3-bromo position have led to compounds with enhanced solubility and bioavailability, while alterations at the 5-chloro site have resulted in increased binding affinity to specific protein targets.

Moreover, environmental chemistry studies have investigated the degradation pathways of 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one under various conditions. These studies aim to understand its persistence in ecosystems and potential impacts on aquatic life. The presence of halogen atoms suggests that photodegradation may be a significant process, with reactive intermediates forming during breakdown contributing to ecological concerns.

The synthetic methodologies for preparing 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one have also been refined over recent years. Traditional approaches involving halogenation of pyrazine derivatives have been complemented by greener synthetic routes utilizing transition metal catalysis and biocatalysis. These innovations not only improve yield but also reduce waste generation, aligning with sustainable chemistry principles.

In conclusion, 3-Bromo-5-chloro-1-methylpyrazin-2(1H)-one (CAS No. 2089292-47-5) represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and understand fundamental chemical processes. As research continues to uncover new possibilities for this compound, its significance in advancing scientific knowledge is likely to grow further.